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Compound of Interest

tert-Butyl 2-
Compound Name:
isopropylhydrazinecarboxylate

Cat. No.: B177040

An In-depth Technical Guide to tert-Butyl 2-isopropylhydrazinecarboxylate

This technical guide provides comprehensive information on tert-Butyl 2-
isopropylhydrazinecarboxylate, catering to researchers, scientists, and professionals in drug
development.

Compound Identification

The Chemical Abstracts Service (CAS) number for tert-Butyl 2-
isopropylhydrazinecarboxylate is 16689-35-3.[1][2][3] This unique identifier is crucial for
unambiguous identification in chemical databases and literature.

Physicochemical Properties

A summary of the key physicochemical properties of tert-Butyl 2-
isopropylhydrazinecarboxylate is presented in the table below.
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Property Value Source
Molecular Formula C8H18N202 [1112][3]
Molecular Weight 174.24 g/mol [2][4]
Melting Point 47-51 °C [2]
Boiling Point 80 °C at 0.6 mmHg [2]
Density 0.956 g/cm? [2]
Appearance White to almost white crystal- 2]
powder

Solubility Soluble in Methanol [2]
Storage Temperature 2-8 °C, under inert gas [2][4]

Nomenclature and Synonyms

This compound is known by several names in the chemical literature, which are listed in the
table below for cross-referencing.

Synonym

1-Boc-2-isopropylhydrazine

tert-Butyl 3-(Isopropyl)carbazate

1-tert-Butoxycarbonyl-2-isopropylhydrazine

3-(Isopropyl)carbazic Acid tert-Butyl Ester

2-Isopropylhydrazinecarboxylic acid tert-butyl ester

Hydrazinecarboxylic acid, 2-(1-methylethyl)-, 1,1-dimethylethyl ester

Experimental Protocol: Synthesis

A common method for the synthesis of tert-Butyl 2-isopropylhydrazinecarboxylate involves
the reduction of tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate.[2]
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Materials:

tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate (3.0 mmol, 0.51 g)

Tetrahydrofuran (THF), 20 mL

Sodium cyanoborohydride (NaBH3CN) (3.0 mmol, 0.19 g)

Bromocresol green indicator

p-Toluenesulfonic acid in THF (3.0 mmol, 0.57 g in 1.5 mL)

Ethyl acetate

Saturated sodium bicarbonate solution

Saturated saline solution

1M Sodium hydroxide solution

Ethanol

Dichloromethane

Methanol

Procedure:

Dissolve tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate (0.51 g, 3.0 mmol) in 20 mL of
THF.

Add sodium cyanoborohydride (0.19 g, 3.0 mmol) and a small amount of bromocresol green
as an indicator.

Slowly add a 1.5 mL THF solution of p-toluenesulfonic acid (0.57 g, 3.0 mmol) dropwise over
approximately 1 hour, maintaining the pH of the reaction between 3.5 and 5.0.

Continue stirring the reaction mixture at room temperature for 1 hour.
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e Remove the solvent by rotary evaporation.
 Partition the residue between ethyl acetate (30 mL) and saturated saline.

e Wash the organic phase sequentially with saturated sodium bicarbonate solution (20 mL)
and saturated saline.

e Dry the organic phase and evaporate to dryness.
o Dissolve the obtained residue in 10 mL of ethanol.

e Add 3.6 mL of 1M sodium hydroxide solution (3.6 mmol) and stir at room temperature for 30
minutes.

e Remove the solvent by rotary evaporation.
e Dissolve the residue in ethyl acetate and extract with water.
o Evaporate the organic layer under reduced pressure.

 Purify the residue by column chromatography using a 5% methanol in dichloromethane
solution as the eluent to afford tert-butyl 2-isopropylhydrazinecarboxylate (0.4 g, 77%
yield).[2]

Characterization Data

The synthesized product can be characterized by various analytical techniques.

Technique Data

5 6.03 (s, 1H, NH), 3.92 (s, 1H, NH), 3.14 (m,

1H NMR (300 MHz, CDCls
( ) 1H), 1.46 (s, 9H), 1.02 (d, 6H, J=6 Hz)

13C NMR (300 MHz, CDCIs) 6 157.2,80.8,51.2, 28.7, 21.0
Thin Layer Chromatography Rf = 0.44 (5% methanol in dichloromethane)
Source:[2]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b177040?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12533921.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualized Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of tert-Butyl 2-
isopropylhydrazinecarboxylate.

Click to download full resolution via product page

Caption: Synthesis workflow for tert-Butyl 2-isopropylhydrazinecarboxylate.

Safety Information

It is important to handle tert-Butyl 2-isopropylhydrazinecarboxylate with appropriate safety
precautions.

Hazard Statements:

H302: Harmful if swallowed[3]

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]
Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Users should consult the full Safety Data Sheet (SDS) from the supplier before handling this
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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